(3-Bromo-5-fluoropyridin-2-YL)methanamine hydrochloride
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Description
(3-Bromo-5-fluoropyridin-2-YL)methanamine hydrochloride is a useful research compound. Its molecular formula is C6H7BrClFN2 and its molecular weight is 241.488. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Applications
- The compound (3-Bromo-5-fluoropyridin-2-yl)methanamine has been synthesized and evaluated for its potential antibacterial and antifungal activities, showcasing acceptable results in preliminary tests. This indicates its utility in the development of new antimicrobial agents (B. G. Rao, A. Prasad, P. Rao, 2013).
Chemical Synthesis and Intermediate Applications
- Efficient synthetic pathways have been explored for related compounds, such as the synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a moiety of potent receptor antagonists. Such synthetic routes highlight the compound's role as a valuable intermediate in medicinal chemistry, potentially applicable to (3-Bromo-5-fluoropyridin-2-yl)methanamine hydrochloride as well (Y. Hirokawa, T. Horikawa, S. Kato, 2000).
Halogen-Rich Intermediate for Synthesis
- The compound's structural analogs, such as 5-bromo-2-chloro-4-fluoro-3-iodopyridine, have been used as halogen-rich intermediates for synthesizing pentasubstituted pyridines, demonstrating its potential as a versatile building block in organic synthesis (Yong-Jin Wu, Gerard J Porter, David B. Frennesson, M. Saulnier, 2022).
Chemoselective Functionalization
- Studies on the chemoselective functionalization of related pyridines, such as 5-bromo-2-chloro-3-fluoropyridine, reveal the potential for selective substitution reactions, which could be applicable to this compound for the development of targeted chemical syntheses (Bryan W Stroup, Paul V Szklennik, Cornelia J Forster, Michael H Serrano-Wu, 2007).
Properties
IUPAC Name |
(3-bromo-5-fluoropyridin-2-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrFN2.ClH/c7-5-1-4(8)3-10-6(5)2-9;/h1,3H,2,9H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUYLODHOBQNZEV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)CN)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrClFN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20694187 |
Source
|
Record name | 1-(3-Bromo-5-fluoropyridin-2-yl)methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20694187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.49 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1257535-21-9 |
Source
|
Record name | 1-(3-Bromo-5-fluoropyridin-2-yl)methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20694187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.